![molecular formula C11H10N2O4S B1478066 2-(((5-hydroxy-4-oxo-4H-pyran-2-yl)methyl)thio)-5-methylpyrimidin-4(3H)-one CAS No. 2034155-58-1](/img/structure/B1478066.png)
2-(((5-hydroxy-4-oxo-4H-pyran-2-yl)methyl)thio)-5-methylpyrimidin-4(3H)-one
Overview
Description
2-(((5-hydroxy-4-oxo-4H-pyran-2-yl)methyl)thio)-5-methylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C11H10N2O4S and its molecular weight is 266.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Reactions
- The compound has been utilized in the synthesis of heterocyclic derivatives. For instance, research by Ibrahim, El-Shaaer, and Hassan (2002) demonstrates the synthesis of various derivatives, such as pyrazole, isoxazole, aminopyrimidine, and thioxopyrimidine, by reacting the compound with different agents, indicating its versatility in forming heterocyclic compounds (Ibrahim, El-Shaaer, & Hassan, 2002).
- Arsen'eva and Arsen'ev (2009) explored the synthesis of derivatives of new condensed systems using similar compounds, demonstrating their role in forming complex chemical structures (Arsen'eva & Arsen'ev, 2009).
Quantum-Chemical Studies and Binding Mechanisms
- A study by Rogachevskii, Plakhova, and Shelykh (2009) involved quantum-chemical analysis of similar compounds to understand their electronic structure and ligand-receptor binding mechanisms, which can be pivotal in drug design and understanding molecular interactions (Rogachevskii, Plakhova, & Shelykh, 2009).
Biological Activity and Pharmacological Potential
- Mohammad, Ahmed, and Mahmoud (2017) synthesized new heterocyclic derivatives containing the compound and assessed their antimicrobial activity, indicating its potential in developing new antibacterial agents (Mohammad, Ahmed, & Mahmoud, 2017).
- Yengoyan, Azaryan, Pivazyan, Ghazaryan, Tamazyan, and Ayvazyan (2020) investigated novel derivatives for their growth-stimulant activities on plants, suggesting its applications in agriculture and plant sciences (Yengoyan et al., 2020).
Antioxidant Activity
- Saher, Makhloufi-Chebli, Dermeche, Dermeche, Boutemeur-Khedis, Rabia, Hamdi, and Silva (2018) synthesized novel compounds using this chemical and evaluated their antioxidant activity, highlighting its potential in oxidative stress-related research (Saher et al., 2018).
Photophysical Properties and Cellular Imaging
- Gholami, Youseftabar-Miri, Askarizadeh, and Hosseinjani-Pirdehi (2021) synthesized polyheterocycles containing spirooxindole, pyran, and thiazolopyrimidines rings from similar compounds, and investigated their photophysical properties for potential use in cellular imaging (Gholami, Youseftabar-Miri, Askarizadeh, & Hosseinjani‐Pirdehi, 2021).
Properties
IUPAC Name |
2-[(5-hydroxy-4-oxopyran-2-yl)methylsulfanyl]-5-methyl-1H-pyrimidin-6-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O4S/c1-6-3-12-11(13-10(6)16)18-5-7-2-8(14)9(15)4-17-7/h2-4,15H,5H2,1H3,(H,12,13,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZIPBWNPXMGQBW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(NC1=O)SCC2=CC(=O)C(=CO2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.